N-(4-Ethoxy-phenyl)-N'-furan-2-ylmethyl-oxalamide

• IUPAC Name: N'-(4-ethoxyphenyl)-N-(furan-2-ylmethyl)oxamide
• InChI: InChI=1S/C15H16N2O4/c1-2-20-12-7-5-11(6-8-12)17-15(19)14(18)16-10-13-4-3-9-21-13/h3-9H,2,10H2,1H3,(H,16,18)(H,17,19)
• InChI Key: NIMAFLPAPKHGMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=CO2
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

N-(4-Ethoxy-phenyl)-N'-furan-2-ylmethyl-oxalamide, also known as EFMO, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Catalytic Activity in Chemical Synthesis

N-(4-Ethoxy-phenyl)-N'-furan-2-ylmethyl-oxalamide and its derivatives show significant promise in catalytic activities, specifically in coupling reactions. It's been demonstrated that these compounds can enhance catalytic activity in Cu-catalyzed coupling reactions. For instance, N,N'-Bis(furan-2-ylmethyl)oxalamide has been effective in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines, allowing the coupling of a wide range of (hetero)aryl bromides with various (hetero)aryl amines and cyclic secondary amines at relatively low temperatures (Bhunia, Kumar, & Ma, 2017). Moreover, these compounds have shown to be effective in Goldberg amidation reactions, even with less reactive (hetero)aryl chlorides, expanding their utility in chemical synthesis (De, Yin, & Ma, 2017).

Role in Crystal and Polymer Structure Analysis

This compound related compounds have been utilized in studying crystal and molecular structures. Research indicates that certain derivatives, like those involving furan-2-ylmethyl, have been synthesized and characterized using various spectroscopic methods, with their crystal structures investigated through X-ray powder diffraction. These studies have helped in understanding the molecular interactions and packing in solid states, contributing to the knowledge in fields like materials science and molecular engineering (Rahmani et al., 2017).

Enhancing Crystallization Behaviors in Biodegradable Materials

The derivatives of this compound have been explored for their role in enhancing the crystallization behaviors of bacterially synthesized poly(hydroxyalkanoate)s (PHAs). These studies found that using tailor-made oxalamide compounds as nucleators can significantly increase the crystallization rate, temperature, and crystallinity of PHAs. This has implications for the production and application of biodegradable plastics and potential biomaterials, offering a way to overcome some of the limitations associated with these materials (Xu et al., 2017).